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Compound of Interest

Compound Name: Aztreonam

Cat. No.: B1174560 Get Quote

The proper disposal of unused or expired Aztreonam is a critical component of laboratory

safety and environmental stewardship. As a synthetic beta-lactam antibiotic, the release of

Aztreonam into the environment can contribute to the development of antimicrobial resistance

and have adverse effects on aquatic ecosystems. This guide provides essential, step-by-step

procedures for the safe handling and disposal of Aztreonam and associated waste materials in

a research setting.

Regulatory and Safety Profile
Before handling and disposing of Aztreonam, it is crucial to understand its classification under

major regulatory frameworks. This dictates the required disposal pathway. While Aztreonam is

a potent pharmaceutical, it is not currently classified as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA) unless it exhibits specific characteristics, nor is it listed

as a hazardous drug by the National Institute for Occupational Safety and Health (NIOSH).
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Regulatory Framework Classification of Aztreonam Implication for Disposal

EPA RCRA
Not a P- or U-listed hazardous

waste.[1][2][3]

Does not require management

as a federal hazardous waste

unless it exhibits

characteristics of ignitability,

corrosivity, reactivity, or toxicity.

NIOSH Hazardous Drug List
Not listed as a hazardous

drug.[4][5][6][7][8]

No mandatory special handling

precautions as a hazardous

drug are required under

NIOSH guidelines.

Safety Data Sheet (SDS) Very toxic to aquatic life.[9]

Disposal into sewer systems or

waterways is strictly prohibited.

[10][11]

Recommended Disposal Procedures
The primary principle for the disposal of Aztreonam is to treat it as a chemical waste to prevent

environmental contamination. The recommended method of destruction is incineration at a

licensed facility.

Step 1: Segregation and Collection of Aztreonam Waste

Proper segregation of waste is the first and most critical step. Three main types of Aztreonam
waste are generated in a laboratory setting.

Pure or Unused Aztreonam:

Keep the compound in its original, clearly labeled container.

If the original container is compromised, transfer the material to a new, compatible, and

properly labeled waste container.

The label should clearly state "Hazardous Waste," "Aztreonam," and other identifiers as

required by your institution.
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Contaminated Labware and Materials (Solid Waste):

Items such as gloves, weighing paper, and paper towels contaminated with Aztreonam
should be collected in a designated, labeled hazardous waste bag or container.

Contaminated glassware should be rinsed with a suitable solvent (e.g., ethanol or

acetone). The rinsate must be collected as hazardous liquid waste. Heavily contaminated

or broken glassware that cannot be safely cleaned should be disposed of as solid

hazardous waste.

Solutions Containing Aztreonam (Liquid Waste):

All aqueous and organic solutions containing Aztreonam must be collected as hazardous

liquid waste.

Use a designated, leak-proof, and clearly labeled container. The label should include

"Hazardous Waste" and the names and approximate concentrations of all chemical

components.

Do not mix incompatible waste streams.

Step 2: Storage of Aztreonam Waste

Store all Aztreonam waste containers in a designated, secure waste accumulation area.

Ensure containers are tightly closed to prevent leaks or spills.[10]

Store waste away from incompatible materials.

Step 3: Disposal of Aztreonam Waste

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.

The recommended disposal method for Aztreonam is controlled incineration at a permitted

facility.[10][11] This process destroys the active pharmaceutical ingredient, preventing its

release into the environment.
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Never discharge Aztreonam waste down the drain or dispose of it in regular trash.[10][11]

[12]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Aztreonam in a laboratory setting.
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Aztreonam Disposal Workflow
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Caption: Workflow for the safe disposal of Aztreonam waste.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of Aztreonam, thereby minimizing its impact on

the environment and public health. Always consult your institution's specific safety guidelines

and local regulations before proceeding with any chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bioservusa.com [bioservusa.com]

2. pwaste.com [pwaste.com]

3. epa.gov [epa.gov]

4. NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings
[malsparo.com]

5. cdc.gov [cdc.gov]

6. cdc.gov [cdc.gov]

7. hsdl.org [hsdl.org]

8. Federal Register :: NIOSH List of Antineoplastic and Other Hazardous Drugs in
Healthcare Settings: Proposed Additions to the NIOSH Hazardous Drug List 2018
[federalregister.gov]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. chemicalbook.com [chemicalbook.com]

11. biosynth.com [biosynth.com]

12. dcfinechemicals.com [dcfinechemicals.com]

To cite this document: BenchChem. [Proper Disposal of Aztreonam: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174560#aztreonam-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1174560?utm_src=pdf-body
https://www.benchchem.com/product/b1174560?utm_src=pdf-custom-synthesis
https://www.bioservusa.com/services/expired-pharmaceutical-disposal/pharmaceutical-waste-identification/hazardous/
https://www.pwaste.com/HW-Drugs
https://www.epa.gov/sites/default/files/2019-08/documents/wikispace_pharms_list_for_web_draft_date_disclaimer.pdf
https://www.malsparo.com/niosh.htm
https://www.malsparo.com/niosh.htm
https://www.cdc.gov/niosh/docs/2016-161/pdfs/2016-161.pdf
https://www.cdc.gov/niosh/docs/2025-103/pdfs/2025-103.pdf?id=10.26616/NIOSHPUB2025103
https://www.hsdl.org/c/view?docid=757498
https://www.federalregister.gov/documents/2018/02/14/2018-02957/niosh-list-of-antineoplastic-and-other-hazardous-drugs-in-healthcare-settings-proposed-additions-to
https://www.federalregister.gov/documents/2018/02/14/2018-02957/niosh-list-of-antineoplastic-and-other-hazardous-drugs-in-healthcare-settings-proposed-additions-to
https://www.federalregister.gov/documents/2018/02/14/2018-02957/niosh-list-of-antineoplastic-and-other-hazardous-drugs-in-healthcare-settings-proposed-additions-to
https://cdn.caymanchem.com/cdn/msds/19784m.pdf
https://www.chemicalbook.com/msds/aztreonam.pdf
https://www.biosynth.com/Files/MSDS/A9/95/MSDS_A-9950_7000_EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101441-SDS-EN.pdf
https://www.benchchem.com/product/b1174560#aztreonam-proper-disposal-procedures
https://www.benchchem.com/product/b1174560#aztreonam-proper-disposal-procedures
https://www.benchchem.com/product/b1174560#aztreonam-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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